Cas no 136725-50-3 (3-Methoxypyrrolidine hydrochloride)

3-Methoxypyrrolidine hydrochloride is a versatile heterocyclic building block widely used in pharmaceutical and organic synthesis. Its pyrrolidine core, functionalized with a methoxy group, offers a valuable scaffold for constructing bioactive molecules, particularly in the development of CNS-targeting compounds. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. This reagent is particularly useful in medicinal chemistry for introducing methoxy-substituted pyrrolidine motifs, which can influence pharmacokinetic properties such as lipophilicity and metabolic stability. Its high purity and consistent quality make it a reliable choice for research and industrial applications, including the synthesis of potential drug candidates and fine chemicals.
3-Methoxypyrrolidine hydrochloride structure
136725-50-3 structure
Product Name:3-Methoxypyrrolidine hydrochloride
CAS No:136725-50-3
MF:C5H12ClNO
MW:137.607880592346
MDL:MFCD09261403
CID:136376
PubChem ID:22017630
Update Time:2025-10-19

3-Methoxypyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxypyrrolidine hydrochloride
    • 3-Methoxy-pyrrolidine hydrochloride
    • 3-Methoxypyrrolidine, HCl
    • Pyrrolidine,3-methoxy-, hydrochloride (1:1)
    • 3-methoxypyrrolidine hcl
    • 3-Methoxy-pyrrolidine HCl
    • PYRROLIDINE, 3-METHOXY-, HYDROCHLORIDE
    • 3-Methoxy-pyrrolidinehydrochloride
    • PubChem19858
    • 3-mthoxypyrrolidine hydrochloride
    • SQMYKVUSWPIFEQ-UHFFFAOYSA-N
    • HT101
    • PB31357
    • SB10137
    • SY042488
    • 3-methoxypyrrolidine;hydrochloride
    • 3-Methoxypyrrolidine--hydrogen chloride (1/1)
    • Pyrrolidine,3-methoxy-,hydrochloride(1:1)
    • CS-W004880
    • EN300-295869
    • SCHEMBL492735
    • AM97517
    • DS-12473
    • MFCD09261403
    • AKOS015849083
    • 3-Methoxypyrrolidinehydrochloride
    • Pyrrolidine, 3-methoxy-, hydrochloride (1:1)
    • 136725-50-3
    • FT-0648128
    • FT-0648185
    • MFCD11849816
    • DTXSID50621562
    • SY097408
    • AC-7890
    • FT-0648200
    • PB20659
    • SY042148
    • Q-102187
    • dextromoramidehydrogen(+)-tartrate
    • 3-methoxy-pyrrolidine hydrochloride, AldrichCPR
    • DB-031823
    • MDL： MFCD09261403
    • Inchi： 1S/C5H11NO.ClH/c1-7-5-2-3-6-4-5;/h5-6H,2-4H2,1H3;1H
    • InChI Key： SQMYKVUSWPIFEQ-UHFFFAOYSA-N
    • SMILES： Cl.O(C)C1CNCC1

Computed Properties

  • Exact Mass: 137.06100
  • Monoisotopic Mass: 137.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 56
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Boiling Point: 171.7°C at 760 mmHg
  • PSA: 21.26000
  • LogP: 1.12550

3-Methoxypyrrolidine hydrochloride Security Information

3-Methoxypyrrolidine hydrochloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methoxypyrrolidine hydrochloride Pricemore >>

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